![molecular formula C8H9ClO2 B1580645 1-Chloro-2,4-dimethoxybenzene CAS No. 7051-13-0](/img/structure/B1580645.png)
1-Chloro-2,4-dimethoxybenzene
Overview
Description
1-Chloro-2,4-dimethoxybenzene is a chemical compound with the molecular formula C8H9ClO2 and a molecular weight of 172.61 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chlorine atom and two methoxy groups . The InChI code for this compound is 1S/C8H9ClO2/c1-10-6-3-4-7(9)8(5-6)11-2/h3-5H,1-2H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 172.61 .Scientific Research Applications
Catalytic Role in Oxidation Reactions
1-Chloro-2,4-dimethoxybenzene and its derivatives have been explored in the context of catalysis. A study by Teunissen and Field (1998) found that 2-Chloro-1,4-dimethoxybenzene, a similar compound, acted as a superior cofactor to veratryl alcohol in the oxidation of anisyl alcohol by lignin peroxidase (Teunissen & Field, 1998). This indicates potential applications in enzymatic reactions and industrial processes involving oxidation.
Involvement in Electron Transfer Mechanisms
Another research by Teunissen et al. (1998) on 2-Chloro-1,4-dimethoxybenzene revealed its role in electron transfer processes. The study demonstrated that its cation radical mediated the oxidation of anisyl alcohol, a reaction relevant to lignin degradation processes (Teunissen et al., 1998). This highlights potential uses in environmental chemistry and biochemistry.
Application in Battery Technology
This compound derivatives have been investigated for their role in energy storage technologies. Zhang et al. (2017) studied 1,4‐Dimethoxybenzene derivatives as catholytes in non‐aqueous redox flow batteries, emphasizing the importance of chemical stability and electrochemical reversibility (Zhang et al., 2017). Such research underscores the potential of these compounds in advanced battery systems.
Role in Polymer Synthesis
The synthesis of polymers incorporating this compound or its analogs has been an area of interest. For instance, the polymerization of derivatives of 1,4-dimethoxybenzene by phase transfer catalysis was explored by Tagle et al. (1984), demonstrating the versatility of these compounds in creating novel polymer materials (Tagle, Diaz, & Muñoz, 1984).
Safety and Hazards
Mechanism of Action
Target of Action
1-Chloro-2,4-dimethoxybenzene primarily targets the benzene ring in organic compounds . The benzene ring is a key structural component in many organic molecules, and its reactivity plays a crucial role in various chemical reactions .
Mode of Action
The compound interacts with its targets through a two-step mechanism known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The electrophilic aromatic substitution reactions of this compound affect the biochemical pathways involving benzene derivatives . The compound’s interaction with the benzene ring can lead to the formation of new organic compounds, altering the course of these pathways .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve changes in the structure of benzene-containing compounds . By substituting the benzene ring, the compound can alter the properties and behaviors of these molecules .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the presence of dust can affect the compound’s reactivity . Additionally, the compound should be handled with care to avoid contact with skin and eyes, and adequate ventilation should be ensured during its use .
Biochemical Analysis
Biochemical Properties
1-Chloro-2,4-dimethoxybenzene plays a significant role in biochemical reactions, particularly in electrophilic aromatic substitution reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it can act as a substrate for cytochrome P450 enzymes, which are involved in the oxidative metabolism of many xenobiotics. The interaction with these enzymes often leads to the formation of reactive intermediates that can further react with cellular macromolecules, potentially leading to various biochemical effects .
Cellular Effects
The effects of this compound on cells and cellular processes are diverse. It can influence cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, exposure to this compound has been shown to alter the expression of genes involved in detoxification processes, such as those encoding for glutathione S-transferases. Additionally, it can impact cellular metabolism by modifying the activity of key metabolic enzymes, leading to changes in the levels of various metabolites .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it may inhibit the activity of certain cytochrome P450 enzymes, thereby affecting the metabolism of other compounds. Additionally, this compound can induce changes in gene expression by interacting with transcription factors or other regulatory proteins, ultimately influencing cellular function .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can degrade upon prolonged exposure to light or heat. Long-term exposure to this compound in in vitro or in vivo studies has been associated with persistent changes in cellular function, such as sustained alterations in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may induce mild biochemical changes without causing significant toxicity. At higher doses, it can lead to adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a certain dosage level triggers a marked increase in toxic responses. These findings highlight the importance of dose-dependent studies to understand the safety and efficacy of this compound .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily mediated by cytochrome P450 enzymes. These enzymes catalyze the oxidation of the compound, leading to the formation of various metabolites. Some of these metabolites can further participate in conjugation reactions, such as glucuronidation or sulfation, facilitating their excretion from the body. The interaction with specific enzymes and cofactors in these pathways can influence the overall metabolic flux and the levels of different metabolites .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are governed by its physicochemical properties and interactions with transporters or binding proteins. The compound can diffuse across cell membranes due to its lipophilic nature, and it may also be actively transported by specific membrane transporters. Once inside the cells, this compound can localize to various cellular compartments, depending on its binding affinity to different proteins .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. For example, it may accumulate in the endoplasmic reticulum, where it interacts with cytochrome P450 enzymes, or in the mitochondria, affecting mitochondrial function. Understanding the subcellular localization of this compound can provide insights into its biochemical and cellular effects .
Properties
IUPAC Name |
1-chloro-2,4-dimethoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO2/c1-10-6-3-4-7(9)8(5-6)11-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OACCRGFGCIQFNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Cl)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20220783 | |
Record name | 1-Chloro-2,4-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20220783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
7051-13-0 | |
Record name | 1-Chloro-2,4-dimethoxybenzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007051130 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Chloro-2,4-dimethoxybenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20220783 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-2,4-dimethoxybenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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